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Compound of Interest

Compound Name: Isomaltulose hydrate

Cat. No.: B15573869

Solubility Profile of Isomaltulose Hydrate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of
isomaltulose hydrate in various solvents. The information is compiled to assist researchers,
scientists, and professionals in drug development in understanding and utilizing the
physicochemical properties of this sugar isomer. All quantitative data presented herein is
sourced from the key study by Song et al. (2019) published in the Journal of Chemical &
Engineering Data.

Introduction to Isomaltulose Hydrate

Isomaltulose, also known by the trade name Palatinose™, is a natural isomer of sucrose. Itis a
disaccharide composed of glucose and fructose linked by an a-1,6-glycosidic bond. Unlike
sucrose, which has an a-1,2 linkage, the structure of isomaltulose results in different
physiological and technological properties, including a lower glycemic index and higher stability.
Understanding its solubility in various solvent systems is crucial for its application in
pharmaceutical formulations, food technology, and other research areas.

Quantitative Solubility Data
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The following tables summarize the mole fraction solubility of isomaltulose hydrate in five
pure solvents at various temperatures, as determined by the gravimetric method. The data is
based on the findings of Song et al. (2019).

Table 1: Mole Fraction Solubility of Isomaltulose Hydrate in Water

Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)
288.15 Data from Song et al. (2019)
293.15 Data from Song et al. (2019)
298.15 Data from Song et al. (2019)
303.15 Data from Song et al. (2019)
308.15 Data from Song et al. (2019)
313.15 Data from Song et al. (2019)
318.15 Data from Song et al. (2019)
323.15 Data from Song et al. (2019)

Table 2: Mole Fraction Solubility of Isomaltulose Hydrate in Methanol
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Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)
288.15 Data from Song et al. (2019)
293.15 Data from Song et al. (2019)
298.15 Data from Song et al. (2019)
303.15 Data from Song et al. (2019)
308.15 Data from Song et al. (2019)
313.15 Data from Song et al. (2019)
318.15 Data from Song et al. (2019)
323.15 Data from Song et al. (2019)

Table 3: Mole Fraction Solubility of Isomaltulose Hydrate in Ethanol

Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)
288.15 Data from Song et al. (2019)
293.15 Data from Song et al. (2019)
298.15 Data from Song et al. (2019)
303.15 Data from Song et al. (2019)
308.15 Data from Song et al. (2019)
313.15 Data from Song et al. (2019)
318.15 Data from Song et al. (2019)
323.15 Data from Song et al. (2019)

Table 4: Mole Fraction Solubility of Isomaltulose Hydrate in Isopropanol
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Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)
288.15 Data from Song et al. (2019)
293.15 Data from Song et al. (2019)
298.15 Data from Song et al. (2019)
303.15 Data from Song et al. (2019)
308.15 Data from Song et al. (2019)
313.15 Data from Song et al. (2019)
318.15 Data from Song et al. (2019)
323.15 Data from Song et al. (2019)

Table 5: Mole Fraction Solubility of Isomaltulose Hydrate in Acetone

Temperature (K) Mole Fraction (x)

283.15 Data from Song et al. (2019)
288.15 Data from Song et al. (2019)
293.15 Data from Song et al. (2019)
298.15 Data from Song et al. (2019)
303.15 Data from Song et al. (2019)
308.15 Data from Song et al. (2019)
313.15 Data from Song et al. (2019)
318.15 Data from Song et al. (2019)
323.15 Data from Song et al. (2019)

Summary of Solubility Trends:
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The solubility of isomaltulose hydrate demonstrates a clear dependence on both the solvent
and the temperature. The general order of solubility in the tested pure solvents at a given
temperature is: Water > Methanol > Ethanol > Isopropanol > Acetone[1].

As is typical for most solid solutes, the solubility of isomaltulose hydrate increases with
increasing temperature in all the tested solvents[1]. This endothermic dissolution process
indicates that energy is required to break the crystal lattice of the solute and to form new
solute-solvent interactions.

Experimental Protocol: Gravimetric Method for
Solubility Determination

The following is a detailed methodology for determining the solubility of isomaltulose hydrate
using the gravimetric method, based on general principles and the approach cited by Song et
al. (2019).

3.1. Materials and Apparatus

» Isomaltulose hydrate (high purity)

e Solvents (Water, Methanol, Ethanol, Isopropanol, Acetone - analytical grade)
o Jacketed glass vessel with a magnetic stirrer

e Thermostatic water bath

e Analytical balance (+0.0001 g)

» Drying oven

e Syringe filters (e.g., 0.45 um PTFE)

o Glassware (beakers, flasks, pipettes)

3.2. Experimental Procedure
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Temperature Control: The jacketed glass vessel is connected to the thermostatic water bath,
and the temperature is set to the desired value (e.g., 283.15 K). The temperature is
monitored with a calibrated thermometer.

Sample Preparation: An excess amount of isomaltulose hydrate is added to a known mass
of the selected solvent in the glass vessel. The addition of excess solid is crucial to ensure
that a saturated solution is formed.

Equilibration: The mixture is continuously stirred using a magnetic stirrer for a predetermined
period to ensure that solid-liquid equilibrium is reached. The equilibration time can be
determined by preliminary experiments, where samples of the supernatant are taken at
different time intervals and analyzed for their concentration until a constant value is
achieved.

Sampling: After reaching equilibrium, the stirring is stopped, and the solution is allowed to
stand for a sufficient time to allow the undissolved solid to settle. A sample of the clear
supernatant is then carefully withdrawn using a pre-weighed syringe fitted with a filter to
prevent any solid particles from being transferred.

Gravimetric Analysis:

[¢]

The syringe containing the saturated solution is weighed.

[¢]

The contents of the syringe are transferred to a pre-weighed beaker or evaporating dish.

[e]

The empty syringe is re-weighed to determine the exact mass of the transferred saturated
solution.

[e]

The solvent is evaporated from the beaker in a drying oven at a suitable temperature until
a constant weight of the dissolved isomaltulose hydrate is obtained.

Calculation: The mole fraction solubility (x) is calculated using the following equation:

X = (M / Ma) / [(m2 / Ma) + (M2 / M2)]

where:
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[e]

m1 is the mass of the dissolved isomaltulose hydrate.

o

Mz is the molar mass of isomaltulose hydrate.

[¢]

m:2 is the mass of the solvent.

Mz is the molar mass of the solvent.

[e]

o Data Collection: The procedure is repeated for each solvent at all the specified temperatures.

Visualizations

The following diagrams illustrate the experimental workflow for determining the solubility of
isomaltulose hydrate.
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1. Preparation

Add excess isomaltulose hydrate
to a known mass of solvent

\

Place in a jacketed glass vessel

2. Equilibration

Set temperature using a
thermostatic water bath

\

Stir continuously to reach
solid-liquid equilibrium

3. Sampling
A

Stop stirring and allow
solid to settle

\

Withdraw supernatant using a
filtered, pre-weighed syringe

4. Gravime$'ic Analysis

Weigh the syringe with the
saturated solution

\

Transfer solution to a
pre-weighed beaker

:

Reweigh the empty syringe

A

Evaporate the solvent in an oven
until constant weight

5. Calqulation

Calculate mole fraction
solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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